Cas no 850905-74-7 (5-(benzyloxy)-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 5-(benzyloxy)-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 850905-74-7
• MF: C₂₃H₂₀FNO₂
• MW: 361.408809661865
• CID: 5902946
• PubChem ID: 2152025
• Update Time: 2025-05-21

5-(benzyloxy)-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-(4-fluorobenzyl)-3,4-dihydroisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone, 2-[(4-fluorophenyl)methyl]-3,4-dihydro-5-(phenylmethoxy)-
• AKOS024583159
• 5-(benzyloxy)-2-[(4-fluorophenyl)methyl]-1,2,3,4-tetrahydroisoquinolin-1-one
• F0556-0294
• 2-[(4-fluorophenyl)methyl]-5-phenylmethoxy-3,4-dihydroisoquinolin-1-one
• 850905-74-7
• 5-(benzyloxy)-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one

• Inchi： 1S/C23H20FNO2/c24-19-11-9-17(10-12-19)15-25-14-13-20-21(23(25)26)7-4-8-22(20)27-16-18-5-2-1-3-6-18/h1-12H,13-16H2
• InChI Key： HDJLWBWSTMUHAB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OCC3=CC=CC=C3)=CC=C2)CCN1CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 361.14780704g/mol
• Monoisotopic Mass: 361.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 557.7±50.0 °C(Predicted)
• pka: -1.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines

Additional information on 5-(benzyloxy)-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one

Compound CAS No 850905-74-7: 5-(Benzyloxy)-2-(4-Fluorophenyl)methyl-1,2,3,4-Tetrahydroisoquinolin-1-one

The compound CAS No 850905-74-7, also known as 5-(benzyloxy)-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydroisoquinolinones, which are known for their versatile structures and bioactive properties. The molecule features a tetrahydroisoquinolinone core with substituents at positions 2 and 5. The benzyloxy group at position 5 and the fluorophenylmethyl group at position 2 contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of tetrahydroisoquinolinones in drug discovery. For instance, researchers have explored their role as potential inhibitors of various enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the fluorophenylmethyl group in this compound adds a fluorine atom, which is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. This makes the compound an attractive candidate for further investigation in medicinal chemistry.

The synthesis of 5-(benzyloxy)-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one involves a multi-step process that typically includes coupling reactions and cyclization. The benzyloxy group is introduced via a nucleophilic substitution or coupling reaction, while the fluorophenylmethyl group is incorporated through a Friedel-Crafts alkylation or similar methodology. The optimization of these steps is crucial for achieving high yields and purity of the final product.

In terms of biological activity, this compound has shown promising results in preliminary assays. For example, it has demonstrated moderate inhibitory activity against certain kinases and proteases. These findings suggest that it could serve as a lead compound for the development of new therapeutic agents. Furthermore, its structure allows for further functionalization at other positions on the tetrahydroisoquinolinone core, enabling researchers to explore a wide range of analogs with varying bioactivities.

The structural features of this compound also make it suitable for use in materials science applications. The tetrahydroisoquinolinone core provides a rigid framework that can be modified to create materials with specific electronic or mechanical properties. For instance, derivatives of this compound could be used as precursors for advanced polymers or as components in organic electronics.

In conclusion, CAS No 850905-74-7, or 5-(benzyloxy)-2-(4-fluorophenyl)methyl-1,2,3,4-tetrahydroisoquinolin-1-one, represents a valuable addition to the arsenal of compounds available for research and development in both pharmaceuticals and materials science. Its unique structure and promising biological activity position it as a key player in future studies aimed at discovering novel therapeutic agents and advanced materials.